[(2-Bromophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C12H18BrN/c1-10(2)7-8-14-9-11-5-3-4-6-12(11)13/h3-6,10,14H,7-9H2,1-2H3
• InChI Key: LYVGTLICXGLZBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=CC=C1Br

Description

Chemical Structure: (2-Bromophenyl)methylamine (C₁₂H₁₈BrN, MW: 256.18) is a secondary amine featuring a 2-bromophenylmethyl group attached to a 3-methylbutyl chain . The bromine atom at the ortho position of the phenyl ring introduces steric hindrance and electronic effects, distinguishing it from meta- or para-substituted analogs. Its liquid state at room temperature and molecular conformation are influenced by the ortho-bromo substituent, which may restrict rotational freedom and enhance π-π stacking interactions in crystalline forms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromophenyl)methylamine typically involves the following steps:

Bromination of Benzylamine: Benzylamine is first brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride to yield 2-bromobenzylamine.

Alkylation: The 2-bromobenzylamine is then alkylated with 3-methylbutyl bromide in the presence of a base such as potassium carbonate or sodium hydride to form (2-Bromophenyl)methylamine.

Industrial Production Methods

Industrial production methods for (2-Bromophenyl)methylamine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

(2-Bromophenyl)methylamine undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom on the benzene ring can be substituted by nucleophiles such as hydroxide, alkoxide, or amine groups.

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced to form the corresponding amine derivatives using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation: Potassium permanganate in aqueous or acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Substituted benzylamines.

Oxidation: Imines or nitriles.

Reduction: Secondary or tertiary amines.

Scientific Research Applications

(2-Bromophenyl)methylamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications, including neurological disorders and infectious diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromophenyl)methylamine involves its interaction with specific molecular targets and pathways. The bromine atom and the amine group play crucial roles in its reactivity and binding affinity. The compound may act by inhibiting enzymes, modulating receptor activity, or interfering with cellular signaling pathways .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Substituent Position/Group	Molecular Formula	Molecular Weight	Notable Properties
(2-Bromophenyl)methylamine	2-Bromo, 3-methylbutyl	C₁₂H₁₈BrN	256.18	Liquid at RT; ortho-bromo induces steric hindrance and electronic withdrawal .
(3-Bromophenyl)methylamine	3-Bromo, 3-methylbutyl	C₁₂H₁₈BrN	256.18	Meta-bromo reduces steric effects; enhanced electronic conjugation compared to ortho .
(2-Ethoxyphenyl)methylamine	2-Ethoxy, 3-methylbutyl	C₁₄H₂₃NO	221.34	Electron-donating ethoxy group increases solubility in polar solvents .
(2-Bromophenyl)methylamine	Branched 3-methylbutan-2-yl	C₁₂H₁₈BrN	256.18	Branched alkyl chain lowers melting point and alters lipophilicity .
1-(3-Bromophenyl)ethylamine	3-Bromo, allyl-substituted	C₁₂H₁₆BrN	254.17	Allyl group enhances reactivity in alkylation and addition reactions .

Electronic and Steric Effects

• Ortho-Bromo Substituent : The ortho position creates steric bulk, reducing rotational freedom and increasing the compound’s rigidity. The electron-withdrawing bromine decreases electron density on the phenyl ring, affecting interactions in catalytic or biological systems .
• Meta-Bromo Substituent: Less steric hindrance allows greater conformational flexibility.
• Ethoxy Group : Electron donation via resonance increases the basicity of the amine nitrogen, improving solubility in aqueous environments .

Research Findings and Data

Crystallographic Insights

• Planar Conformation : In N-(3-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (), the bromophenyl group adopts a near-planar conformation due to π-conjugation. Similar planar arrangements are expected in [(2-bromophenyl)methyl] derivatives, influencing packing efficiency and solubility .

Reaction By-Products and Selectivity

• Quaternization Challenges: Alkylation of tris(3-methylbutyl)amine with dichloropropene in ethanol yields by-products from nucleophilic substitutions and eliminations. Switching to acetonitrile improves selectivity (80% yield), highlighting solvent-dependent reactivity .

Physicochemical Properties

• Boiling Points : Branched analogs (e.g., 3-methylbutan-2-yl) exhibit lower boiling points than linear-chain counterparts due to reduced surface area and van der Waals interactions .